Cas no 461437-55-8 (Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate)

• Product Name: Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate
• CAS No: 461437-55-8
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5280437
• Update Time: 2025-05-25

Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate

• Inchi： 1S/C12H13ClO3/c1-3-15-11(14)10-12(2,16-10)8-4-6-9(13)7-5-8/h4-7,10H,3H2,1-2H3
• InChI Key： DDQDBXJPGCKWGR-UHFFFAOYSA-N
• SMILES： CC1(C2C=CC(Cl)=CC=2)OC1C(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate

Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate: A Comprehensive Overview

Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate, identified by the CAS number 461437-55-8, is a versatile organic compound with significant applications in various fields. This compound, belonging to the class of oxirane derivatives, has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a chlorophenyl group attached to an oxirane ring, which is further substituted with a methyl group and an ethyl ester moiety. This combination of functional groups imparts the compound with reactivity and specificity in chemical reactions.

The synthesis of Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate typically involves multi-step organic reactions, often utilizing chloroarenes as starting materials. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various reaction conditions makes it suitable for use in both laboratory settings and industrial applications.

One of the most promising areas of research involving this compound is its application in drug development. Studies have shown that the oxirane ring can act as a bioisostere for other functional groups, potentially offering new avenues for designing bioactive molecules. Additionally, the presence of the ethyl ester group facilitates further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In the agrochemical sector, Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate has been explored as a precursor for fungicides and herbicides. Its ability to undergo nucleophilic ring-opening reactions under controlled conditions allows for the formation of biologically active compounds with targeted pest control properties. Recent field trials have demonstrated its efficacy in protecting crops against fungal infections without adverse environmental impacts.

The material science community has also taken interest in this compound due to its potential as a building block for advanced polymers. The oxirane ring serves as a reactive site for polymerization reactions, leading to materials with tailored mechanical and thermal properties. Researchers are actively investigating its use in developing high-performance adhesives and coatings that exhibit excellent durability under harsh conditions.

From an environmental standpoint, understanding the degradation pathways of Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate is crucial for assessing its ecological impact. Studies indicate that the compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. These findings are essential for designing sustainable manufacturing processes and waste management strategies.

In conclusion, Ethyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate (CAS No: 461437-55-8) stands out as a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new functionalities and optimizations, this compound is poised to play an increasingly significant role in scientific innovation.